N-(1,4-dioxaspiro[4.5]decan-8-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-8-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C13H22N2O3/c16-12(15-7-1-2-8-15)14-11-3-5-13(6-4-11)17-9-10-18-13/h11H,1-10H2,(H,14,16)
• InChI Key: URYWMFIWTWGGQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2CCC3(CC2)OCCO3
• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-8-yl)pyrrolidine-1-carboxamide, commonly known as DPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DPC is a cyclic amide that belongs to the spirocyclic family of compounds. It has a unique structure that makes it an attractive molecule for use in various scientific studies.

Mechanism of Action

The mechanism of action of DPC is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is an important neurotransmitter receptor in the brain. DPC has been shown to enhance the binding of GABA to the receptor, leading to an increase in the inhibitory effects of GABA on the central nervous system.
Biochemical and Physiological Effects:
DPC has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to anxiolytic and antidepressant effects. DPC has also been shown to improve cognitive function and memory retention in animal studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPC in lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it an attractive molecule for use in neuroscience research. However, one of the limitations of using DPC is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on DPC. One area of research is to further elucidate the mechanism of action of DPC and its effects on the central nervous system. Another area of research is to investigate the potential therapeutic applications of DPC in the treatment of neurodegenerative diseases. Additionally, there is a need for further studies to investigate the safety and toxicity of DPC in animal models.

Synthesis Methods

The synthesis of DPC involves a multistep process that starts with the reaction between 8-bromo-1,4-dioxaspiro[4.5]decan-2-one and pyrrolidine. This reaction yields a bromo-substituted intermediate, which is then reacted with ammonia to produce DPC. The synthesis of DPC is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DPC has been extensively studied for its potential applications in various scientific research fields. One of the major areas of research is in the field of neuroscience, where DPC has been shown to have anxiolytic and antidepressant effects. It has also been studied for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.